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Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445 Get Quote

An In-depth Technical Guide to 4-Bromoisoquinoline

This technical guide provides a comprehensive overview of 4-Bromoisoquinoline, a

heterocyclic aromatic compound of significant interest to researchers, scientists, and

professionals in drug development and fine chemical synthesis. This document details its

chemical and physical properties, experimental protocols for its synthesis, and its applications,

particularly as a crucial intermediate.

Core Chemical and Physical Properties
4-Bromoisoquinoline is a light yellow crystalline solid at room temperature.[1] Its key

quantitative properties are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₉H₆BrN[2][3]

Molecular Weight 208.05 g/mol [2][3]

CAS Number 1532-97-4[2][3][4]

Melting Point 40-43 °C[1]

Boiling Point 280-285 °C[1]

Density 1.564 g/cm³[1]

Flash Point >113 °C (>230 °F)[1]

Refractive Index 1.673[1]

Purity ≥97% to ≥99.0%[5][6]

Spectroscopic Data
Detailed spectroscopic data for 4-Bromoisoquinoline is available, which is crucial for its

identification and characterization. Available data includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are

available.[3][7]

Mass Spectrometry (MS): GC-MS data has been recorded.[3][7]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available.[3][7]

Raman Spectroscopy: FT-Raman spectra have been documented.[3][7]

Experimental Protocols
The synthesis of 4-Bromoisoquinoline can be achieved through several methods. Below are

detailed methodologies from cited literature.
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Synthesis via Bromination of Isoquinoline
Hydrochloride
This method involves the direct bromination of isoquinoline hydrochloride in a high-boiling

solvent.

Materials:

Isoquinoline hydrochloride (0.20 mole)

Nitrobenzene (50 ml)

Bromine (0.22 mole)

Procedure:

A flask is equipped with a reflux condenser, dropping funnel, thermometer, and stirrer.

33.3 g (0.20 mole) of isoquinoline hydrochloride and 50 ml of nitrobenzene are added to the

flask.

The mixture is stirred and heated to approximately 180°C until a clear yellow solution is

formed.[8]

35.2 g (0.22 mole) of bromine is added dropwise to the solution over a period of 1 hour and

13 minutes. The evolution of hydrogen chloride should be smooth throughout the addition.[8]

After the bromine addition is complete, the reaction mixture is maintained at about 180°C

with continuous stirring.[8]

Heating and stirring are continued for several hours until the evolution of hydrogen chloride

has practically ceased, which may take around 4 hours and 45 minutes.[8]

The product, 4-Bromoisoquinoline, can then be isolated from the reaction mixture.

Palladium-Catalyzed Electrocyclic Reaction of 2-Alkynyl
Benzyl Azides
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This modern synthetic route offers selectivity towards 4-bromoisoquinoline or 4-

bromoisoquinolone under different catalytic conditions.

Materials for 4-Bromoisoquinoline Synthesis:

2-Alkynyl benzyl azide (0.3 mmol)

Palladium(II) bromide (PdBr₂) (5 mol%)

Copper(II) bromide (CuBr₂) (3 equiv.)

Lithium bromide (LiBr) (2 equiv.)

Acetonitrile (CH₃CN) (5 mL)

Procedure:

A mixture of the 2-alkynyl benzyl azide, PdBr₂, CuBr₂, and LiBr is prepared in acetonitrile.[9]

[10]

The mixture is stirred at the indicated reaction temperature (e.g., 80 °C) until the starting

material is completely consumed, as monitored by TLC and GC analysis.[9]

Upon completion, the mixture is filtered and the solvent is evaporated.[9]

The resulting residue is purified by flash column chromatography using a hexane/ethyl

acetate eluent to afford the 4-Bromoisoquinoline product.[9]

Logical Relationships and Workflows
The following diagrams illustrate the synthesis workflow and the role of 4-Bromoisoquinoline
as a key chemical intermediate.
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Synthesis of 4-Bromoisoquinoline

Starting Materials
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Caption: General workflow for the synthesis of 4-Bromoisoquinoline.
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Role as a Chemical Intermediate
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Caption: Role of 4-Bromoisoquinoline as a versatile intermediate.

Applications in Research and Development
4-Bromoisoquinoline is a valuable building block in organic synthesis, primarily due to the

reactivity of the bromine atom, which can be readily substituted or used in cross-coupling

reactions.[1]

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

medicinal compounds.[5] Its isoquinoline core is a structural motif found in numerous

biologically active molecules. Research has indicated its potential in developing anticancer

agents, with studies showing it can inhibit the growth of tumor cell lines and leukemia cells in

vitro.[11] The proposed mechanism involves the inhibition of DNA synthesis and RNA

transcription, leading to apoptosis.[11]

Pesticide Synthesis: In the agricultural sector, 4-Bromoisoquinoline is used as an

intermediate for creating effective pest control agents.[5] The bromine atom enhances its

reactivity, facilitating its incorporation into complex molecules with pesticidal properties.[5]

Fine Chemicals: Its versatility makes it a significant compound in the broader fine chemical

industry for creating novel molecules with desired properties.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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